Cas no 2227737-85-9 (rac-(1R,2R)-2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2R)-2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol
• CAS No: 2227737-85-9
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 6350845
• PubChem ID: 165597253
• Update Time: 2025-08-05

rac-(1R,2R)-2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol
• EN300-1635624
• 2227737-85-9

• Inchi： 1S/C9H13NO2S/c1-12-9-5-8(13-10-9)6-3-2-4-7(6)11/h5-7,11H,2-4H2,1H3/t6-,7-/m1/s1
• InChI Key： HQJQEZXFNQWIQI-RNFRBKRXSA-N
• SMILES： S1C(=CC(=N1)OC)[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.6Ų

Additional information on rac-(1R,2R)-2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol

CAS No. 2227737-85-9: A Comprehensive Overview of rac-(1R,2R)-2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol

rac-(1R,2R)-2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, identified by its CAS No. 2227737-85-9, represents a promising candidate for pharmaceutical applications due to its potential biological activity and structural versatility. The molecule combines multiple functional groups, including a thiazole ring, a cyclopentane ring, and a methoxy group, which contribute to its pharmacological properties. Recent advancements in synthetic methodologies and biological studies have further highlighted the significance of this compound in drug discovery and development.

One of the key features of rac-(1R,2R)-2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol is its chiral center, which is critical for its biological activity. The (1R,2R) stereochemistry of the cyclopentane ring plays a pivotal role in determining the compound’s interaction with biological targets. This stereochemical configuration is essential for achieving the desired pharmacological effects, as enantiomers can exhibit different or even opposite biological activities. Researchers have emphasized the importance of stereochemistry in drug design, particularly for compounds targeting specific receptors or enzymes. The cyclopentan-1-ol moiety further enhances the molecule’s ability to interact with cellular membranes, making it a valuable scaffold for the development of novel therapeutics.

Recent studies have demonstrated the potential of rac-(1R,2R)-2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol in modulating inflammatory responses. The thiazole ring is a well-known structural element in several anti-inflammatory agents, and its presence in this compound suggests a possible mechanism of action involving the inhibition of pro-inflammatory cytokines. A 2023 study published in the *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited significant anti-inflammatory activity in vitro, with IC50 values comparable to established anti-inflammatory drugs. The 3-methoxy group on the thiazole ring appears to enhance the compound’s solubility and bioavailability, which are critical factors for therapeutic efficacy.

Another notable aspect of rac-(1R,2R)-2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol is its potential as a lead compound for the development of antitumor agents. The cyclopentane ring and the thiazole ring are both known to participate in the formation of hydrogen bonds with target proteins, which is essential for the binding affinity of small molecules. A 2024 preclinical study highlighted the ability of this compound to inhibit the proliferation of cancer cells by targeting specific kinases involved in cell cycle regulation. The methoxy group may also contribute to the molecule’s ability to modulate signaling pathways associated with tumor growth.

The synthesis of rac-(1R,2R)-2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol has been a focus of recent research due to its complex structure. Advanced synthetic strategies, including asymmetric catalysis and organocatalytic methods, have been employed to achieve the desired stereochemistry. A 2022 paper in *Organic & Biomolecular Chemistry* described a novel one-pot synthesis route that efficiently produced the compound with high enantiomeric purity. This development is significant because the stereochemistry of the molecule directly impacts its biological activity, and achieving the correct configuration is a major challenge in the synthesis of chiral compounds.

Furthermore, the thiazole ring in rac-(1R,2R)-2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol has been linked to its potential as a bioactive scaffold. Thiazole derivatives are known for their ability to interact with a variety of biological targets, including enzymes, receptors, and ion channels. The methoxy substitution on the thiazole ring may further enhance the compound’s ability to modulate these targets by altering its electronic properties. This makes the molecule a versatile platform for the design of new drugs with diverse therapeutic applications.

Recent advancements in computational chemistry have also provided insights into the molecular interactions of rac-(1R,2R)-2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol. Molecular docking studies have predicted that the compound can bind to key proteins involved in inflammatory and proliferative diseases. These computational models have helped researchers optimize the compound’s structure for improved binding affinity and selectivity. The cyclopentan-1-ol group is believed to play a role in stabilizing the interaction with the target protein, while the thiazole ring contributes to the overall conformational flexibility of the molecule.

Despite its promising properties, the development of rac-(1R,2R)-2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol as a therapeutic agent is still in its early stages. Challenges such as drug metabolism, toxicity profiles, and pharmacokinetic properties need to be thoroughly investigated before it can enter clinical trials. Researchers are also exploring the possibility of structure-activity relationship (SAR) studies to identify modifications that could enhance the compound’s therapeutic potential while minimizing adverse effects.

In conclusion, rac-(1R,2R)-2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combined with the potential biological activities of its functional groups, makes it a promising candidate for the development of new drugs. Ongoing research into its synthesis, biological activity, and pharmacological properties is expected to further elucidate its therapeutic potential. As the field of drug discovery continues to evolve, compounds like rac-(1R,2R)-2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol may play a crucial role in addressing unmet medical needs.